Cas no 596814-48-1 (6α-Hydroxyhispanone)

• Product Name: 6α-Hydroxyhispanone
• CAS No: 596814-48-1
• Molecular Formula: C₂₀H₂₈O₃
• Molecular Weight: 316.435
• CID: 3165162
• PubChem ID: 637263

6α-Hydroxyhispanone Properties

Names and Identifiers

• 6α-Hydroxyhispanone
• 6α-Hydroxy-15
• AKOS040761223
• (1R,4aS,8aS)-4-[2-(furan-3-yl)ethyl]-1-hydroxy-3,4a,8,8-tetramethyl-5,6,7,8a-tetrahydro-1H-naphthalen-2-one
• 6alpha-Hydroxyhispanone
• 596814-48-1
• CS-0158880

• InChIKey： WTPSYXFTGTUODI-CMKODMSKSA-N
• Inchi： InChI=1S/C20H28O3/c1-13-15(7-6-14-8-11-23-12-14)20(4)10-5-9-19(2,3)18(20)17(22)16(13)21/h8,11-12,17-18,22H,5-7,9-10H2,1-4H3/t17-,18-,20+/m0/s1
• SMILES： CC1=C([C@]2(CCCC([C@@H]2[C@H](C1=O)O)(C)C)C)CCc3ccoc3

Computed Properties

• Exact Mass: 316.20384475g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 316.20384475g/mol
• Heavy Atom Count: 23
• Complexity: 519
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Boiling Point: 439.8±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 219.8±28.7 °C
• Color/Form: Powder
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Colensane and clerodane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Colensane and clerodane diterpenoids